Cas no 406927-08-0 (N-(pyridin-4-yl)-3-(pyrrolidine-1-sulfonyl)benzamide)

• Product name: N-(pyridin-4-yl)-3-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 406927-08-0
• MF: C₁₆H₁₇N₃O₃S
• MW: 331.38948225975
• CID: 5416511

N-(pyridin-4-yl)-3-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-pyridin-4-yl-3-pyrrolidin-1-ylsulfonylbenzamide
• N-(pyridin-4-yl)-3-(pyrrolidine-1-sulfonyl)benzamide

• Inchi： 1S/C16H17N3O3S/c20-16(18-14-6-8-17-9-7-14)13-4-3-5-15(12-13)23(21,22)19-10-1-2-11-19/h3-9,12H,1-2,10-11H2,(H,17,18,20)
• InChI Key： QVRLERJWAMDPEB-UHFFFAOYSA-N
• SMILES： C(NC1C=CN=CC=1)(=O)C1=CC=CC(S(N2CCCC2)(=O)=O)=C1

Additional information on N-(pyridin-4-yl)-3-(pyrrolidine-1-sulfonyl)benzamide

N-(pyridin-4-yl)-3-(pyrrolidine-1-sulfonyl)benzamide: A Comprehensive Overview

N-(pyridin-4-yl)-3-(pyrrolidine-1-sulfonyl)benzamide, identified by the CAS number 406927-08-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. The compound's name reflects its structural composition, with the pyridine ring, pyrrolidine sulfonyl group, and benzamide moiety contributing to its distinctive properties.

The synthesis of N-(pyridin-4-yl)-3-(pyrrolidine-1-sulfonyl)benzamide involves a series of well-defined chemical reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, ensuring high purity and yield. The molecule's stability under various conditions has been extensively studied, making it a viable candidate for diverse applications.

From a pharmacological perspective, N-(pyridin-4-yl)-3-(pyrrolidine-1-sulfonyl)benzamide exhibits promising bioactivity. Research indicates that it may possess anti-inflammatory and antioxidant properties, which could be harnessed in the development of therapeutic agents. Additionally, its ability to interact with specific biological targets suggests potential applications in the treatment of chronic diseases such as cancer and neurodegenerative disorders.

The structural versatility of this compound also extends to its use in material science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In terms of safety and environmental impact, studies have shown that N-(pyridin-4-yl)-3-(pyrrolidine-1-sulfonyl)benzamide is relatively non-toxic under normal handling conditions. However, proper precautions should be taken during synthesis and use to ensure compliance with safety regulations. Its biodegradability has also been assessed, indicating that it can be safely integrated into eco-friendly chemical processes.

Recent research has further explored the electrochemical properties of this compound, revealing its potential as an electrode material in energy storage devices such as supercapacitors and batteries. Its high conductivity and stability under cyclic voltammetry conditions make it a strong candidate for next-generation energy solutions.

In conclusion, N-(pyridin-4-yl)-3-(pyrrolidine-1-sulfonyl)benzamide (CAS No: 406927-08-0) is a multifaceted compound with a wide range of applications across various scientific domains. Its unique structure, coupled with its favorable chemical and biological properties, positions it as a valuable asset in both academic research and industrial development.